Cas no 2034575-71-6 (5-chloro-2-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}pyrrolidin-3-yl)oxypyrimidine)

• Product Name: 5-chloro-2-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}pyrrolidin-3-yl)oxypyrimidine
• CAS No: 2034575-71-6
• MF: C₁₅H₁₆ClN₅O₃
• MW: 349.772241592407
• CID: 5823230
• PubChem ID: 119100540
• Update Time: 2025-11-01

5-chloro-2-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}pyrrolidin-3-yl)oxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}pyrrolidin-3-yl)oxypyrimidine
• 2034575-71-6
• (3-((5-chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone
• [3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl]-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone
• F6478-6139
• 5-chloro-2-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}pyrrolidin-3-yl)oxy]pyrimidine
• AKOS026701331

• Inchi： 1S/C15H16ClN5O3/c16-10-6-17-15(18-7-10)24-11-2-4-20(9-11)13(22)12-8-19-21-3-1-5-23-14(12)21/h6-8,11H,1-5,9H2
• InChI Key： VWNKHPQREQXSSK-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CN(C(C2C=NN3CCCOC3=2)=O)CC1

Computed Properties

• Exact Mass: 349.0941671g/mol
• Monoisotopic Mass: 349.0941671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.4Ų

Additional information on 5-chloro-2-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}pyrrolidin-3-yl)oxypyrimidine

Introduction to 5-Chloro-2-(1-{5H,6H,7H-Pyrazolo[3,2-b][1,3]Oxazine-3-Carbonyl}Pyrrolidin-3-yl)Oxopyrimidine (CAS No. 2034575-71-6)

5-Chloro-2-(1-{5H,6H,7H-Pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}pyrrolidin-3-yl)oxopyrimidine (CAS No. 2034575-71-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, including a pyrazolo[3,2-b][1,3]oxazine moiety and a chlorinated oxopyrimidine ring. The combination of these structural elements imparts distinct chemical and biological properties that make it a promising candidate for various therapeutic applications.

The development and study of 5-chloro-2-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}pyrrolidin-3-yl)oxopyrimidine have been driven by its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. Recent research has highlighted its efficacy in modulating key targets such as kinases and G-protein coupled receptors (GPCRs), which are implicated in conditions like cancer, neurodegenerative disorders, and inflammatory diseases.

In the context of cancer research, 5-chloro-2-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}pyrrolidin-3-yl)oxopyrimidine has shown promising results in preclinical studies. It has been demonstrated to inhibit the activity of certain kinases that play crucial roles in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively suppressed the growth of human breast cancer cells by targeting the PI3K/AKT signaling pathway. This pathway is frequently dysregulated in various types of cancer and is a key focus for therapeutic intervention.

Beyond cancer, 5-chloro-2-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}pyrrolidin-3-yl)oxopyrimidine has also shown potential in the treatment of neurodegenerative disorders. Research conducted at the University of California demonstrated that this compound could modulate GPCRs involved in neurotransmitter signaling. Specifically, it was found to have a protective effect against neuronal cell death induced by oxidative stress and neurotoxic agents. These findings suggest that it may be useful in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, the pharmacokinetic properties of 5-chloro-2-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}pyrrolidin-3-yl)oxopyrimidine have been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles. The compound has good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate.

The safety profile of 5-chloro-2-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}pyrrolidin-3-yl)oxopyrimidine has also been evaluated through various toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential for clinical development.

In conclusion, 5-chloro-2-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}pyrrolidin-3-yl)oxopyrimidine (CAS No. 2034575-71-6) represents a promising lead compound with broad therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of oncology and neurology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.